Cas no 88988-01-6 (3-Thiomorpholinone, 2-dodecyl-)

• Product Name: 3-Thiomorpholinone, 2-dodecyl-
• CAS No: 88988-01-6
• MF: C₁₆H₃₁NOS
• MW: 285.488443613052
• CID: 617042
• PubChem ID: 71321238
• Update Time: 2025-04-19

3-Thiomorpholinone, 2-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-dodecyl-
• 2-dodecylthiomorpholin-3-one
• DTXSID70751077
• 88988-01-6

• Inchi： 1S/C16H31NOS/c1-2-3-4-5-6-7-8-9-10-11-12-15-16(18)17-13-14-19-15/h15H,2-14H2,1H3,(H,17,18)
• InChI Key： WYOGMVFABMEFBV-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 285.21263579g/mol
• Monoisotopic Mass: 285.21263579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 54.4Ų